2,4,6-Trichloro-N-methylaniline
Cat. No. B8517832
M. Wt: 210.5 g/mol
InChI Key: QHXFGOIOVYTMHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
C=CCN1CC(C)N(C(c2cccc(O[Si](C)(C)C(C)(C)C)c2)c2cccc(C(=O)Cl)c2)CC1C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH2:11]([N:12]1[CH:13]([CH3:14])[CH2:15][N:16]([CH:17]([c:18]2[cH:19][c:20]([C:24]([Cl:25])=[O:26])[cH:21][cH:22][cH:23]2)[c:27]2[cH:28][cH:29][cH:30][c:31]([O:32][Si:33]([C:34]([CH3:35])([CH3:36])[CH3:37])([CH3:38])[CH3:39])[cH:40]2)[CH:41]([CH3:42])[CH2:43]1)[CH:44]=[CH2:45].[Cl:1][c:2]1[c:3]([NH2:4])[c:5]([Cl:10])[cH:6][c:7]([Cl:9])[cH:8]1>>[Cl:1][c:2]1[c:3]([NH:4][CH3:11])[c:5]([Cl:10])[cH:6][c:7]([Cl:9])[cH:8]1
|
Inputs
Step One
|
Name
|
C=CCN1CC(C)N(C(c2cccc(O[Si](C)(C)C(C)(C)C)c2)c2cccc(C(=O)Cl)c2)CC1C
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=CCN1CC(C)N(C(c2cccc(O[Si](C)(C)C(C)(C)C)c2)c2cccc(C(=O)Cl)c2)CC1C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Nc1c(Cl)cc(Cl)cc1Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CNc1c(Cl)cc(Cl)cc1Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
